Cas no 3207-00-9 (1,4-Dioxepan-2-one)

• Product Name: 1,4-Dioxepan-2-one
• CAS No: 3207-00-9
• MF: C₅H₈O₃
• MW: 116.115221977234
• CID: 2821923
• PubChem ID: 10219408
• Update Time: 2025-04-21

1,4-Dioxepan-2-one Chemical and Physical Properties

Names and Identifiers

• DTXCID80387649
• DTXSID00436825
• 1,4-Dioxepan-2-one
• SCHEMBL34463
• 3207-00-9

• Inchi： 1S/C5H8O3/c6-5-4-7-2-1-3-8-5/h1-4H2
• InChI Key： SJDLIJNQXLJBBE-UHFFFAOYSA-N
• SMILES： O1CC(=O)OCCC1

Computed Properties

• Exact Mass: 116.047344113Da
• Monoisotopic Mass: 116.047344113Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 89.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 35.5Ų